![molecular formula C11H12O5 B8322413 Ethyl [(phenoxycarbonyl)oxy]acetate](/img/structure/B8322413.png)
Ethyl [(phenoxycarbonyl)oxy]acetate
Cat. No. B8322413
M. Wt: 224.21 g/mol
InChI Key: ZTNMOJVVHPIMGA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08026258B2
Procedure details
A solution of 25 g (240 mmol) of ethyl glycolate and of 55 ml (315 mmol) of diisopropylethylamine in 500 ml of toluene is admixed slowly at ambient temperature with 32 ml (256 mmol) of phenyl chloroformate. Stirring is continued at ambient temperature for 2 hours. The salt formed is separated off and the filtrate is concentrated under reduced pressure. This gives 53.7 g of oily product, used as it is in the following step.
Identifiers
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REACTION_CXSMILES
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[C:1]([O:5][CH2:6][CH3:7])(=[O:4])[CH2:2][OH:3].C(N(C(C)C)CC)(C)C.Cl[C:18]([O:20][C:21]1[CH:26]=[CH:25][CH:24]=[CH:23][CH:22]=1)=[O:19]>C1(C)C=CC=CC=1>[C:21]1([O:20][C:18]([O:3][CH2:2][C:1]([O:5][CH2:6][CH3:7])=[O:4])=[O:19])[CH:26]=[CH:25][CH:24]=[CH:23][CH:22]=1
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Inputs
Step One
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Name
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|
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Quantity
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25 g
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Type
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reactant
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Smiles
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C(CO)(=O)OCC
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Step Two
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Name
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Quantity
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55 mL
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Type
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reactant
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Smiles
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C(C)(C)N(CC)C(C)C
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Step Three
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Name
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Quantity
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32 mL
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Type
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reactant
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Smiles
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ClC(=O)OC1=CC=CC=C1
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Step Four
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Name
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Quantity
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500 mL
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Conditions
Stirring
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Type
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CUSTOM
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Details
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Stirring
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The salt formed
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CUSTOM
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Type
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CUSTOM
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Details
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is separated off
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the filtrate is concentrated under reduced pressure
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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|
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Type
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|
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Smiles
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C1(=CC=CC=C1)OC(=O)OCC(=O)OCC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
